![molecular formula C6H3BrClN3 B2796964 6-Bromo-7-chloro-3H-imidazo[4,5-B]pyridine CAS No. 83472-62-2](/img/structure/B2796964.png)
6-Bromo-7-chloro-3H-imidazo[4,5-B]pyridine
Overview
Description
“6-Bromo-7-chloro-3H-imidazo[4,5-B]pyridine” is a chemical compound with the empirical formula C6H4BrN3 . It is a solid substance and is part of the imidazopyridine group, which is known for its wide range of applications in medicinal chemistry .
Synthesis Analysis
The synthesis of imidazo[4,5-b]pyridine derivatives often involves alkylation reactions under phase transfer catalysis conditions . For instance, 5-bromopyridine-2,3-diamine reacted with benzaldehyde to afford the corresponding 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine .Molecular Structure Analysis
The structures of synthesized compounds were elucidated on the basis of different spectral data (1H NMR, 13C NMR), X-Ray diffraction and theoretical study using the DFT method .Chemical Reactions Analysis
The reaction of 6-Bromo-2-phenyl-3H-imidazo[4,5-b]pyridine with a series of halogenated derivatives under conditions of phase transfer catalysis solid–liquid (CTP) allows the isolation of the expected regioisomers compounds . The alkylation reaction of this compound gives, each time, two regioisomers, N3 and N4 .Scientific Research Applications
- Anticancer Agents : Researchers have explored derivatives of 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine as potential anticancer agents. These compounds exhibit moderate selectivity against certain cancer cell lines .
- Functional Materials : The structural characteristics of imidazo[4,5-b]pyridine make it useful in material science. Researchers explore its incorporation into functional materials, such as organic semiconductors or luminescent compounds .
- Antibacterial and Antifungal Agents : Some derivatives of 6-Bromo-7-chloro-3H-imidazo[4,5-b]pyridine have demonstrated antimicrobial activity. Understanding their mechanism of action and optimizing their properties could lead to new antibiotics or antifungal drugs .
Medicinal Chemistry and Drug Development
Material Science
Antimicrobial Properties
Mechanism of Action
Target of Action
Imidazo[4,5-b]pyridine derivatives have been reported to have antimicrobial properties . They have also been associated with the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-kappaB) through the process of phosphorylation .
Mode of Action
It is suggested that the compound forms a sticky π–π bond with the iile 60 in the binding site . This interaction stabilizes the compound in the binding site and may contribute to its biological activity.
Biochemical Pathways
The activation of nf-kappab suggests that it may be involved in inflammatory and immune responses .
Result of Action
The compound’s interaction with its targets and its potential antimicrobial properties suggest that it may have a significant impact on cellular processes .
Future Directions
While the specific future directions for “6-Bromo-7-chloro-3H-imidazo[4,5-B]pyridine” are not mentioned in the search results, imidazopyridines have been found to have a wide range of applications in medicinal chemistry, including as GABA A receptor agonists, proton pump inhibitors, aromatase inhibitors, and NSAIDs . This suggests that “6-Bromo-7-chloro-3H-imidazo[4,5-B]pyridine” could potentially have similar applications in the future.
properties
IUPAC Name |
6-bromo-7-chloro-1H-imidazo[4,5-b]pyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3BrClN3/c7-3-1-9-6-5(4(3)8)10-2-11-6/h1-2H,(H,9,10,11) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YZFMFJGMTUIRCK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C2C(=N1)N=CN2)Cl)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3BrClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.46 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Bromo-7-chloro-3H-imidazo[4,5-B]pyridine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
